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Compound of Interest

Compound Name: C.l. Mordant Red 7

Cat. No.: B606670

For Researchers, Scientists, and Drug Development Professionals

Introduction and Principle

This document provides a detailed protocol for the quantitative determination of aluminum
(AlR*) using the chromogenic agent C.l. Mordant Red 7 (also known as Eriochrome Red B).
The methodology is based on the well-established and analogous Eriochrome Cyanine R
method, as detailed protocols for C.l. Mordant Red 7 are not extensively available.

The core principle of this assay is the formation of a stable, colored chelate complex between
aluminum ions and C.l. Mordant Red 7 in a buffered aqueous solution. The reaction is pH-
dependent, with optimal complex formation typically occurring in a slightly acidic medium (pH
5.0-6.0). The resulting aluminum-dye complex exhibits a distinct color with a specific maximum
absorbance wavelength (Amax), which can be measured using a UV-Vis spectrophotometer.
The intensity of the color, and thus the absorbance, is directly proportional to the concentration
of aluminum in the sample, obeying the Beer-Lambert law within a specific concentration
range.

Potential interfering ions, such as iron (Fe3*), are masked using a reducing agent like ascorbic
acid to prevent their complexation with the dye. The sensitivity of the method can be enhanced
by the addition of a cationic surfactant.
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Key Experimental Protocols
Preparation of Reagents

a) Stock Aluminum Standard Solution (100 mg/L):
e Accurately weigh 0.1000 g of high-purity aluminum metal or wire.

o Transfer to a 250 mL beaker and add 20 mL of a 1:1 solution of concentrated hydrochloric
acid (HCI) and deionized water.

o Gently heat the beaker on a hot plate until the aluminum is completely dissolved.
 Allow the solution to cool to room temperature.
o Quantitatively transfer the solution to a 1000 mL volumetric flask.

¢ Dilute to the mark with deionized water and mix thoroughly. Store in a labeled polyethylene
bottle.

b) Working Aluminum Standard Solution (1 mg/L):

o Pipette 10.0 mL of the Stock Aluminum Standard Solution (100 mg/L) into a 1000 mL
volumetric flask.

 Dilute to the mark with deionized water and mix thoroughly. Prepare this solution fresh daily.

c) C.I. Mordant Red 7 Reagent (0.1% w/v):

Accurately weigh 0.100 g of C.I. Mordant Red 7 powder.

Dissolve in approximately 80 mL of deionized water in a 100 mL volumetric flask.

Sonication may be used to aid dissolution.

Dilute to the mark with deionized water and mix. Store in a dark bottle. The solution is

typically stable for several weeks.

d) Acetate Buffer Solution (pH 6.0):
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e Dissolve 272 g of sodium acetate trihydrate (CHsCOONa-3H20) in 500 mL of deionized
water.

o Separately, add 11.5 mL of glacial acetic acid (CHzCOOH) to 500 mL of deionized water.

o Combine the two solutions and mix. Adjust the pH to 6.0 £ 0.1 using glacial acetic acid or a
sodium hydroxide solution if necessary, monitoring with a calibrated pH meter.

e Dilute to 1000 mL with deionized water.
e) Ascorbic Acid Solution (5% wi/v):

» Dissolve 5.0 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily
to prevent degradation.

Preparation of Calibration Curve

o Label a series of 50 mL volumetric flasks for your standards (e.g., 0, 0.05, 0.10, 0.20, 0.30,
0.40 mg/L AR*) and one for the blank.

» Using the Working Aluminum Standard Solution (1 mg/L), add the appropriate volumes to
each flask (e.g., 0, 2.5, 5.0, 10.0, 15.0, 20.0 mL).

o Add deionized water to each flask to bring the total volume to approximately 25 mL.

e To each flask, add 1.0 mL of the 5% Ascorbic Acid Solution and swirl to mix. Allow it to react
for 2-3 minutes. This step masks potential iron interference.

e Add 5.0 mL of the Acetate Buffer Solution (pH 6.0) to each flask and swirl.
e Add 2.0 mL of the C.I. Mordant Red 7 Reagent to each flask.

¢ Dilute each flask to the 50 mL mark with deionized water, cap, and invert several times to
ensure thorough mixing.

 Allow the color to develop for at least 15 minutes at room temperature.
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Set the spectrophotometer to the predetermined Amax (e.g., ~535 nm, or ~584 nm if a
surfactant is used[1][2]).

Zero the instrument using the reagent blank (the "0" standard).

Measure the absorbance of each standard.

Plot a graph of absorbance versus aluminum concentration (mg/L). The resulting plot should
be linear and can be used to determine the concentration of unknown samples.

Sample Analysis Protocol

Collect the sample in a clean, acid-rinsed plastic bottle. If necessary, filter the sample
through a 0.45-um membrane filter to determine soluble aluminum.[3]

Pipette a known volume (V) of the sample into a 50 mL volumetric flask. The volume should
be chosen so that the final aluminum concentration falls within the range of the calibration

curve.

Dilute to approximately 25 mL with deionized water.

Follow steps 4 through 11 from the "Preparation of Calibration Curve" protocol.

Using the calibration curve, determine the concentration (C) of aluminum in the diluted
sample from its measured absorbance.

Calculate the original concentration of aluminum in the undiluted sample using the formula:
Original Concentration (mg/L) = (C x 50) / V Where V is the initial volume of the sample in
mL.

Data Presentation

The following tables summarize typical parameters and performance data adapted from

analogous methods using Eriochrome dyes. These values should be established and validated

by the user for their specific instrumentation and experimental conditions.

Table 1: Typical Method Parameters
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Parameter Value Reference/Note
Wavelength (Amax) ~535 nm For Al-Dye Complex[3][4]
Wavelength (Amax) with _

~584 nm With DTAB surfactant[1][2]
Surfactant
Optimal pH 5.0-6.0 Acetate Buffer[1][3]
Reaction Time >15 minutes For color development
Masking Agent Ascorbic Acid For Fe3* interference[5]

Table 2: Representative Method Validation Data (Adapted from Eriochrome Cyanine R

Methods)

Parameter

Representative Value

Reference

Linearity Range

0.01 - 0.50 mg/L

[2]

Limit of Detection (LOD)

0.002 mg/L (2 pg/L)

[2](3]

Limit of Quantitation (LOQ)

0.007 - 0.0126 mg/L

[2]

Relative Standard Deviation
(RSD)

1.3% @ 0.05 mg/L

[2]

Molar Absorptivity

1.17 x 10* L-mol—t.cm™1

[6]

Visualizations

Below are diagrams illustrating the experimental workflow and the chemical principle of the

assay.

Caption: Experimental workflow for aluminum determination.

Caption: Chelation reaction of Aluminum with C.l. Mordant Red 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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